Cas no 274693-39-9 (Ticagrelor Sulfone)

• Product Name: Ticagrelor Sulfone
• CAS No: 274693-39-9
• Molecular Formula: C₂₃H₂₈F₂N₆O₆S
• Molecular Weight: 554.5668
• MDL: MFCD31694231
• CID: 3163966
• PubChem ID: 78358175

Ticagrelor Sulfone Properties

Names and Identifiers

• Ticagrelor impurity M
• 1,2-Cyclopentanediol, 3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylsulfonyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-, (1S,2S,3R,5S)-
• (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylsulfonyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• Ticagrelor Sulfone
• 1,2-Cyclopentanediol,3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]aMino]-5-(propylsulfonyl)-3H-1,2,3-triazolo[4,5-d]pyriMidin-3-yl]-5-(2-hydroxyethoxy)-,(1S,2S,3R,5S)-
• (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-propylsulfonyltriazolo[4,5-d
• 274693-39-9
• CS-W004377
• Ticagrelor Impurity M; (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylsulfonyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• CS-M1751
• (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylsulfonyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol
• AKOS037650238
• (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfonyltriazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• S24EPU8S2X
• CS-14502

• MDL： MFCD31694231
• InChIKey： LRDWQLSHMNMZAJ-FNOIDJSQSA-N
• Inchi： 1S/C23H28F2N6O6S/c1-2-7-38(35,36)23-27-21(26-15-9-12(15)11-3-4-13(24)14(25)8-11)18-22(28-23)31(30-29-18)16-10-17(37-6-5-32)20(34)19(16)33/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16+,17-,19-,20+/m0/s1
• SMILES： S(C([H])([H])C([H])([H])C([H])([H])[H])(C1N=C2C(=C(N=1)N([H])[C@]1([H])C([H])([H])[C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])F)F)N=NN2[C@]1([H])C([H])([H])[C@@]([H])([C@]([H])([C@@]1([H])O[H])O[H])OC([H])([H])C([H])([H])O[H])(=O)=O

Computed Properties

• Exact Mass: 554.17591013g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 10
• Monoisotopic Mass: 554.17591013g/mol
• Heavy Atom Count: 38
• Complexity: 919
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 181

Experimental Properties

• Boiling Point: 819.5±75.0 °C at 760 mmHg
• Melting Point: 153-156°C
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 449.4±37.1 °C
• Density: 1.7±0.1 g/cm3